Cas no 74585-34-5 (2'-Chloro-N-methylacetanilide)

• Product Name: 2'-Chloro-N-methylacetanilide
• CAS No: 74585-34-5
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 90639
• PubChem ID: 2735253
• Update Time: 2025-06-08

2'-Chloro-N-methylacetanilide Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-N-methylacetanilide
• 2-Chlor-N-methylacetanilid
• Acet-<N-methyl-o-chlor-anilid>
• acetic acid-(2-chloro-N-methyl-anilide)
• Essigsaeure-(2-chlor-N-methyl-anilid)
• N-Acetyl-N-methyl-2-chloroaniline
• N-Methyl-2-chloroacetanilide
• DTXSID70370641
• AKOS024318913
• SCHEMBL6393802
• N-(2-chlorophenyl)-N-methylacetamide
• 74585-34-5

• MDL： MFCD01313707
• Inchi： 1S/C9H10ClNO/c1-7(12)11(2)9-6-4-3-5-8(9)10/h3-6H,1-2H3
• InChI Key： SHWDMQXUSIUGJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N(C(C)=O)C

Computed Properties

• Exact Mass: 183.04500
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Color/Form: Liquid
• Density: 1.2
• Boiling Point: 290°C at 760 mmHg
• Flash Point: 129.2°C
• Refractive Index: 1.568
• PSA: 20.31000
• LogP: 2.32270
• Solubility: Not determined

Additional information on 2'-Chloro-N-methylacetanilide

Recent Advances in the Study of 2'-Chloro-N-methylacetanilide (CAS: 74585-34-5): A Comprehensive Research Brief

2'-Chloro-N-methylacetanilide (CAS: 74585-34-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloro and methylacetanilide functional groups, has been the subject of recent studies due to its potential applications in drug development and chemical synthesis. The unique structural properties of 2'-Chloro-N-methylacetanilide make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

Recent research has focused on the synthesis and optimization of 2'-Chloro-N-methylacetanilide to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These studies have revealed that 2'-Chloro-N-methylacetanilide exhibits promising stability under various conditions, making it a reliable candidate for further pharmaceutical applications.

In addition to its synthetic utility, 2'-Chloro-N-methylacetanilide has been investigated for its biological activity. Preliminary in vitro studies suggest that this compound may interact with specific biological targets, although the exact mechanisms remain under investigation. Researchers are particularly interested in its potential as a precursor for the development of new antimicrobial and anti-inflammatory agents. The ability of 2'-Chloro-N-methylacetanilide to modulate biological pathways highlights its relevance in contemporary drug discovery efforts.

Another area of interest is the environmental impact and safety profile of 2'-Chloro-N-methylacetanilide. Recent toxicological studies have assessed its effects on various biological systems, with results indicating that the compound has a relatively low toxicity profile under controlled conditions. However, further research is needed to fully understand its long-term effects and potential risks. These findings are crucial for ensuring the safe handling and application of 2'-Chloro-N-methylacetanilide in industrial and laboratory settings.

The pharmaceutical industry has also shown interest in the scalability of 2'-Chloro-N-methylacetanilide production. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes, reducing the environmental footprint of its production. These innovations not only enhance the compound's commercial viability but also align with global efforts to promote environmentally friendly manufacturing practices.

In conclusion, 2'-Chloro-N-methylacetanilide (CAS: 74585-34-5) represents a compound of growing importance in chemical biology and pharmaceutical research. Its versatile applications, from drug development to industrial synthesis, underscore its potential to contribute significantly to advancements in these fields. Ongoing research aims to further elucidate its biological activities, optimize its synthesis, and ensure its safe use, paving the way for future innovations.